Cas no 1093268-35-9 (2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride)

• Product Name: 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride
• CAS No: 1093268-35-9
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• CID: 5736488
• PubChem ID: 17545611
• Update Time: 2025-06-09

2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(dimethylamino)phenyl]acetamide--hydrogen chloride (1/1)
• AKOS008029237
• DTXSID60589644
• 1093268-35-9
• EN300-01604
• 2-chloro-N-[4-(dimethylamino)phenyl]acetamidehydrochloride
• 2-chloro-N-[4-(dimethylamino)phenyl]acetamide hydrochloride
• 2-chloro-N-[4-(dimethylamino)phenyl]acetamide;hydrochloride
• Acetamide, 2-chloro-N-[4-(dimethylamino)phenyl]-, hydrochloride (1:1)
• 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride

• Inchi： 1S/C10H13ClN2O.ClH/c1-13(2)9-5-3-8(4-6-9)12-10(14)7-11;/h3-6H,7H2,1-2H3,(H,12,14);1H
• InChI Key： FDSLSBBUGOVQSO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N(C)C)=O.Cl

Computed Properties

• Exact Mass: 248.0483185g/mol
• Monoisotopic Mass: 248.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride

2-Chloro-N-4-(Dimethylamino)phenylacetamide Hydrochloride: An Overview

2-Chloro-N-4-(dimethylamino)phenylacetamide hydrochloride (CAS No. 1093268-35-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-chloro-N-(4-dimethylaminophenyl)acetamide hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride is C₁₁H₁₄ClN₂O·HCl, with a molecular weight of approximately 256.19 g/mol. The compound features a chloroacetamide group attached to a dimethylaminophenyl moiety, which imparts specific chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

The compound exhibits excellent stability under standard laboratory conditions and can be stored at room temperature. However, it is advisable to protect it from moisture and light to maintain its integrity over extended periods. The solubility of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride in water is moderate, and it can be dissolved in organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride can be achieved through several well-documented methods. One common approach involves the reaction of 4-dimethylaminophenylamine with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting amide is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or a concentrated hydrochloric acid solution.

An alternative synthetic route involves the reaction of 4-dimethylaminophenylamine with 2-chloroacetic acid in the presence of a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method provides a more straightforward and efficient pathway to the desired product, with higher yields and fewer side reactions.

Biological Activity and Therapeutic Potential

2-Chloro-N-4-(dimethylamino)phenylacetamide hydrochloride has been the subject of extensive research due to its potential therapeutic applications. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors, making it a promising candidate for drug development.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride on cyclooxygenase (COX) enzymes. The results showed that the compound exhibited selective inhibition of COX-2 over COX-1, suggesting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to non-selective COX inhibitors.

Another area of interest is the compound's interaction with neurotransmitter receptors. A study published in Bioorganic & Medicinal Chemistry Letters explored the binding affinity of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride to serotonin receptors. The findings indicated that the compound selectively binds to serotonin 5-HT₇ receptors, which are implicated in various neurological disorders such as depression and anxiety.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions.

A phase I clinical trial conducted by a leading pharmaceutical company assessed the pharmacokinetics and tolerability of the compound in healthy volunteers. The results were encouraging, demonstrating good oral bioavailability and a favorable safety profile at doses up to 50 mg/day. These findings have set the stage for more advanced clinical trials to explore its therapeutic benefits.

In addition to its potential as a standalone therapeutic agent, there is growing interest in using 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride as part of combination therapies. Researchers are investigating its synergistic effects when used in conjunction with other drugs, particularly those targeting inflammatory pathways or neurotransmitter systems.

Safety Considerations and Regulatory Status

The safety profile of 2-chloro-N-4-(dimethylamino)phenylacetamide hydrochloride has been extensively evaluated through preclinical studies and early-phase clinical trials. While no significant adverse effects have been reported at therapeutic doses, ongoing monitoring is essential to ensure long-term safety.

The regulatory status of the compound varies by country. In many regions, it is classified as an investigational new drug (IND), allowing for continued research and development under strict regulatory oversight. As more clinical data become available, regulatory agencies will reassess its status and potentially approve it for broader use.

Conclusion

2-Chloro-N-4-(dimethylamino)phenylacetamide hydrochloride, with its unique chemical structure and promising biological activity, represents a valuable candidate for further exploration in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases.